![molecular formula C30H29N5O4S B2765430 3-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(2-methoxyphenyl)methyl]propanamide CAS No. 1101804-95-8](/img/structure/B2765430.png)
3-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(2-methoxyphenyl)methyl]propanamide
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Description
3-(5-{[(benzylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(2-methoxyphenyl)methyl]propanamide is a useful research compound. Its molecular formula is C30H29N5O4S and its molecular weight is 555.65. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Properties
Quinazoline derivatives have been extensively studied for their synthesis and biological properties. For example, the synthesis of various quinazoline derivatives and their subsequent testing for effects on brain monoamine oxidase (MAO) activity and antitumor activities have been reported. Some compounds demonstrated moderate therapeutic effects against mouse tumors, highlighting the potential of quinazoline derivatives in cancer research and treatment. This suggests that similar compounds, including the one , could be investigated for their antitumor properties or effects on enzyme activity within the brain (Markosyan et al., 2008).
Photochemical Decomposition
Research on sulfamethoxazole, a compound with a sulfanyl group similar to the one in the chemical compound of interest, has shown that it undergoes photochemical decomposition, producing multiple photoproducts. This study highlights the photolability of sulfanyl-containing compounds in acidic solutions, which could be relevant for understanding the stability and degradation pathways of similar compounds under various environmental conditions (Zhou & Moore, 1994).
Antiprotozoal Activity
The synthesis of novel benzimidazole derivatives with potential inhibitory effects against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica has been reported. These compounds showed strong activity, even more potent than metronidazole, the standard treatment for these infections. This indicates the potential of quinazoline and benzimidazole derivatives in developing new antiprotozoal agents (Pérez‐Villanueva et al., 2013).
Antibacterial and Antifungal Activities
Further, quinazoline derivatives have been synthesized and evaluated for their antibacterial and antifungal activities, showing significant effects against various strains. This suggests that compounds with similar structures could be valuable in the search for new antimicrobial agents, addressing the growing concern over antibiotic resistance (Ammar et al., 2016).
Properties
IUPAC Name |
3-[5-[2-(benzylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-[(2-methoxyphenyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H29N5O4S/c1-39-25-14-8-5-11-21(25)18-32-26(36)16-15-24-29(38)35-28(33-24)22-12-6-7-13-23(22)34-30(35)40-19-27(37)31-17-20-9-3-2-4-10-20/h2-14,24H,15-19H2,1H3,(H,31,37)(H,32,36) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASVSHNBCCDJGDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CNC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NCC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H29N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
555.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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